7-Oxaspiro[3.5]nonan-2-ylmethanesulfonyl chloride
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Description
7-Oxaspiro[3.5]nonan-2-ylmethanesulfonyl chloride is a useful research compound. Its molecular formula is C9H15ClO3S and its molecular weight is 238.73. The purity is usually 95%.
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Scientific Research Applications
One-Pot Synthesis Applications
One notable application of related compounds involves the one-pot synthesis of 2-oxa-7-azaspiro[4.4]nonane-8,9-diones, which were synthesized in good yields through a Mn(III)-based reaction. This process highlights the utility of spirocyclic compounds in the efficient synthesis of complex molecules, where the procedure is simplified, and the product is easily separated. The structural determination and mechanism formation of these compounds were also explored, showcasing their relevance in synthetic organic chemistry and the potential for creating diverse molecular architectures (Huynh et al., 2017).
Spiroaminals in Medicinal Chemistry
Spiroaminals, including structures closely related to 7-Oxaspiro[3.5]nonan-2-ylmethanesulfonyl chloride, are core components of natural or synthetic products with significant biological activities. The synthesis strategies of spiroaminals like 1-oxa-7-azaspiro[5.5]undecane and 1-oxa-6-azaspiro[4.5]decane are crucial for developing pharmaceuticals with novel mechanisms of action. These compounds represent challenging targets due to their unique skeletal structures and potential applications in drug discovery (Sinibaldi & Canet, 2008).
Structural Sub-Units in Bioactive Compounds
Another application involves the synthesis of functionalized γ-spirolactone and 2-oxabicyclo[3.3.0]octane derivatives from nucleophilic oxirane ring opening. These derivatives are important structural sub-units present in several classes of bioactive compounds. Their synthesis and characterization, based on spectral data including 1D and 2D NMR, highlight the importance of spirocyclic compounds in the design and development of new pharmaceuticals (Santos et al., 2000).
Novel Synthetic Routes and Derivatives
Research also extends to the development of novel synthetic routes to spirocyclic oxetane-fused benzimidazole, demonstrating the versatility of spirocyclic compounds in organic synthesis. The successful synthesis of expanded spirocyclic oxetane, which gave rise to a new tetracyclic system, underscores the role of these compounds in creating novel chemical entities with potential applications in drug design and material science (Gurry et al., 2015).
Antitumor and Antibacterial Applications
Moreover, the design, synthesis, and biological evaluation of novel hydantoin derivatives, including azaspiro bicyclic structures, have shown significant anti-proliferative activity against various cancer and bacterial cells. These studies demonstrate the therapeutic potential of spirocyclic compounds in the development of new treatments for cancer and infectious diseases (Basappa et al., 2009).
Properties
IUPAC Name |
7-oxaspiro[3.5]nonan-2-ylmethanesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15ClO3S/c10-14(11,12)7-8-5-9(6-8)1-3-13-4-2-9/h8H,1-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIHOOFWMEFVVNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC12CC(C2)CS(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15ClO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.